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Compound of Interest

N,N'-Bis(2-hydroxyethyl)-2-nitro-p-
Compound Name:
phenylenediamine

Cat. No.: B113070

N,N'-Bis(2-hydroxyethyl)-2-nitro-p-
phenylenediamine: A Technical Guide

CAS Number: 84041-77-0

Abstract

N,N'-Bis(2-hydroxyethyl)-2-nitro-p-phenylenediamine is a synthetic organic compound
primarily utilized as a direct and oxidative dye in hair coloring products. This technical guide
provides a comprehensive overview of its chemical and physical properties, toxicological data,
and established experimental protocols for its analysis. The document is intended for
researchers, scientists, and professionals in the fields of chemistry, toxicology, and drug
development.

Chemical and Physical Properties

N,N'-Bis(2-hydroxyethyl)-2-nitro-p-phenylenediamine is a nitro-substituted p-
phenylenediamine derivative.[1] Its core structure consists of a para-phenylenediamine
substituted with a nitro group at the 2-position and two 2-hydroxyethyl groups attached to the
nitrogen atoms.[2]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 84041-77-0[3][4]

EC Number 281-856-4[4][5]
2-[4-(2-hydroxyethylamino)-3-

IUPAC Name [4-(2-hy yemy )

nitroanilino]ethanol[2][4]

Molecular Formula

C10H15N304[3][4]

InChl Key

HWQZRURILVPDGN-UHFFFAQOY SA-N[1]

SMILES

C1=CC(=C(C=C1NCCO)--INVALID-LINK--
[O-)NCCO[4]

Table 2: Physicochemical Properties

Property Value

Molecular Weight 241.24 g/mol [1][3]
Appearance Dark blue-violet powder[2]
Melting Point 100 - 105 °C[2]

Solubility Soluble in water[2]

LogP 0.573[2]

UV Absorption Maxima

516 nm and 248 nm[6]

Mechanism of Action in Hair Dyeing

The primary application of N,N'-Bis(2-hydroxyethyl)-2-nitro-p-phenylenediamine is in hair

dye formulations, where it can function as both a direct dye and an oxidative dye.[1][6]

o Direct Dye: The molecule itself imparts color and can be used in non-oxidative hair coloring

products.[6]
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« Oxidative Dye: In permanent hair dyes, it is mixed with an oxidizing agent, typically hydrogen
peroxide.[6] The compound is oxidized to form reactive intermediates, which then couple
with other molecules in the hair shaft to create larger, stable color complexes.[2] This
process results in a long-lasting hair color.

The following diagram illustrates the general workflow of oxidative hair dyeing using N,N'-
Bis(2-hydroxyethyl)-2-nitro-p-phenylenediamine.

N,N'-Bis(2-hydroxyethyl)-2-nitro-p-phenylenediamine Hydrogen Peroxide
(Dye Precursor) (Oxidizing Agent)

N~

Mixing of Dye Formulation

Application to Hair Shaft

Oxidation of Dye Precursor

Formation of Reactive Intermediates

Coupling Reaction

Formation of Stable Color Complex
in Hair Shaft
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Oxidative Hair Dyeing Workflow

Experimental Protocols
Synthesis

While a detailed, step-by-step protocol for the synthesis of N,N'-Bis(2-hydroxyethyl)-2-nitro-
p-phenylenediamine is not readily available in the provided search results, the general
synthetic route involves the reaction of 2-nitro-1,4-phenylenediamine with diethanolamine
under controlled conditions.[2] A multi-step process has been described which includes:[2]

o Acetylation: The 4-position of the starting material, 2-nitro-1,4-phenylenediamine, is
acetylated.

o Carbamate Formation: The amino group at the 1-position is converted into a carbamate.

o Rearrangement and Hydrolysis: The carbamate undergoes rearrangement followed by
hydrolysis to yield the hydroxyalkyl compound.

o Final Hydrolysis: The acetyl group is hydrolyzed to produce the final product.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

An HPLC method with a photodiode array (PDA) detector is recommended for analyzing the
stability of N,N'-Bis(2-hydroxyethyl)-2-nitro-p-phenylenediamine, particularly under
oxidative conditions.[6][7]

o Column: A reverse-phase column such as Newcrom R1 can be used.[3]

» Mobile Phase: A typical mobile phase consists of a mixture of acetonitrile (MeCN) and water,
with an acid such as phosphoric acid or, for mass spectrometry compatibility, formic acid.[3]

[8]

o Detection: A photodiode array (PDA) detector allows for monitoring at multiple wavelengths,
including the absorption maxima of 516 nm and 248 nm.[6]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b113070?utm_src=pdf-body
https://www.benchchem.com/product/b113070?utm_src=pdf-body
https://www.evitachem.com/product/evt-337684
https://www.evitachem.com/product/evt-337684
https://www.benchchem.com/product/b113070?utm_src=pdf-body
https://health.ec.europa.eu/document/download/71def1ba-6f94-4bd0-9e0c-62387c51764e_en
https://health.ec.europa.eu/publications/nn-bis-2-hydroxyethyl-2-nitro-p-phenylenediamine-b34-submission-iv_en
https://sielc.com/separation-of-nn-bis2-hydroxyethyl-2-nitro-p-phenylenediamine-on-newcrom-r1-hplc-column
https://sielc.com/separation-of-nn-bis2-hydroxyethyl-2-nitro-p-phenylenediamine-on-newcrom-r1-hplc-column
https://sielc.com/nn-bis2-hydroxyethyl-2-nitro-p-phenylenediamine
https://health.ec.europa.eu/document/download/71def1ba-6f94-4bd0-9e0c-62387c51764e_en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Application: This method is suitable for assessing the stability of the compound in hair dye
formulations, for isolating impurities in preparative separation, and for pharmacokinetic
studies.[3][8]

Toxicological Assay: SKin Irritation

The following protocol is a summary of a skin irritation study conducted on rabbits.[1]

Animal Model: Albino rabbits are used for the study.
o Test Substance Preparation: 0.5 g of the test substance is moistened.

o Application: Approximately 24 hours prior to application, the dorsal fur of the rabbits is
shaved to expose an area of about 150 cm2. The moistened test substance is then applied to
the intact shaved skin.

» Exposure: The application site is covered with a semi-occlusive patch for four hours.

o Observation: After the patch is removed, the skin is examined for signs of erythema, eschar,
and edema formation at 1, 24, 48, and 72 hours post-application.

In the cited study, no skin reactions were observed at any time point, although purple staining
of the skin was noted.[1]

Toxicological and Safety Data

Table 3: Acute Toxicity

Route of Administration Species LDso
Oral Rat 246 mg/kg bw[5]
Intraperitoneal Rat 16 - 31 mg/kg bwi[5]

Mutagenicity: N,N'-Bis(2-hydroxyethyl)-2-nitro-p-phenylenediamine was not found to be
mutagenic in a mouse lymphoma assay at the tk locus.[6] However, it is structurally related to
other phenylenediamines, some of which have shown mutagenic potential in bacterial tests.[9]
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Irritation: The compound is classified as causing skin irritation (H315) and serious eye irritation
(H319).[4] It may also cause respiratory irritation (H335).[4]

Safety Precautions: As a secondary amine, N,N'-Bis(2-hydroxyethyl)-2-nitro-p-
phenylenediamine is prone to nitrosation and should not be used in the presence of
nitrosating agents.[1][6] The nitrosamine content in the substance should be less than 50 ppb.
[7] Standard laboratory safety precautions, including the use of personal protective equipment,
should be followed when handling this compound.[10]

Biological Sighaling Pathways

There is currently no scientific literature available that describes the interaction of N,N'-Bis(2-
hydroxyethyl)-2-nitro-p-phenylenediamine with specific biological signaling pathways. Its
primary known mechanism of action is through chemical oxidation in the context of hair dyeing
and not through interaction with biological receptors or signaling cascades.

Conclusion

N,N'-Bis(2-hydroxyethyl)-2-nitro-p-phenylenediamine is a well-characterized compound
with a specific and limited application in the cosmetics industry. While its chemical properties
and use in hair dyeing are well-documented, further research into its biological interactions, if
any, beyond topical application would be necessary to expand its profile for drug development
professionals. The provided data on its properties, analytical methods, and toxicology serve as
a foundational resource for researchers and scientists working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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